5-((2-Fluorophenyl)sulfonyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine

• IUPAC Name: 5-(2-fluorophenyl)sulfonyl-6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine
• InChI: InChI=1S/C12H11FN2O3S/c13-10-3-1-2-4-12(10)19(16,17)15-6-5-11-9(8-15)7-14-18-11/h1-4,7H,5-6,8H2
• InChI Key: GQGIQFPQQXYTSW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1ON=C2)S(=O)(=O)C3=CC=CC=C3F
• Molecular Formula: C12H11FN2O3S
• Molecular Weight: 282.29 g/mol

Description

The compound “5-((2-Fluorophenyl)sulfonyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic heterocycle, like the pyrrolidine ring. The molecule also includes a fluorophenyl group and a pyridine group, both of which are common structures in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrole ring, a fluorophenyl group, and a pyridine group. The pyrrole ring is a five-membered aromatic heterocycle, which is widely used in medicinal chemistry.

Scientific Research Applications

Synthesis and Material Applications

A study by Liu et al. (2013) synthesized novel soluble fluorinated polyamides containing pyridine and sulfone moieties, showcasing the potential of related fluorinated compounds in creating materials with high thermal stability and low dielectric constants, suitable for electronic applications. These materials exhibited excellent film-forming properties, mechanical integrity, and transparency, suggesting their usefulness in advanced material science applications (Liu et al., 2013).

Medicinal Chemistry and Pharmacology

In the realm of medicinal chemistry, a series of benzene sulfonamide pyrazole oxadiazole derivatives were synthesized and evaluated for their antimicrobial as well as antitubercular activity. This research underlines the potential of sulfonamide derivatives in developing new antimicrobial agents. The molecular docking studies against Mycobacterium tuberculosis β-ketoacyl-acyl carrier protein synthase A (Kas-A) indicated the potential of these compounds as antitubercular agents (Shingare et al., 2022).

Polymer Science

Research on novel poly(aryl ether sulfone) copolymers containing pyridine for high-temperature fuel cells by Pefkianakis et al. (2005) highlights the application of sulfone and pyridine-containing polymers in creating high-performance materials for energy applications. These copolymers demonstrated high thermal stability, oxidative stability, and acid doping ability, enabling high proton conductivity at elevated temperatures, making them suitable for use in polymer electrolyte membrane fuel cells (Pefkianakis et al., 2005).

Bioorganic Chemistry

Thangarasu et al. (2019) explored the synthesis and biological properties of novel pyrazoles, highlighting the relevance of fluorophenylsulfonyl-containing compounds in novel drug discovery, particularly for their antioxidant, anti-breast cancer, and anti-inflammatory properties. This study underscores the therapeutic potential of pyrazole derivatives in addressing inflammation and breast cancer (Thangarasu et al., 2019).

Mechanism of Action

Target of Action

The primary target of 5-((2-Fluorophenyl)sulfonyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine is the proton pump (H+, K+ –ATPase) . This enzyme is responsible for the final step in the production of gastric acid in the stomach’s parietal cells .

Mode of Action

This compound acts as a potassium-competitive acid blocker (P-CAB) . It competitively inhibits the binding of potassium ions to the H+, K+ –ATPase, thereby blocking the enzyme’s function . This inhibition is reversible, allowing the enzyme to resume its function when the compound is no longer present .

Biochemical Pathways

The inhibition of the H+, K+ –ATPase by this compound affects the gastric acid secretion pathway . By blocking this enzyme, the compound prevents the final step in gastric acid production, leading to a decrease in stomach acidity .

Result of Action

The primary result of the action of this compound is a reduction in gastric acid secretion . This leads to a decrease in stomach acidity, which can be beneficial in the treatment of conditions such as gastroesophageal reflux disease (GERD) and peptic ulcers .